![molecular formula C19H23FN2O3S B4924518 N~2~-[(4-fluorophenyl)sulfonyl]-N~1~-isobutyl-N~2~-(4-methylphenyl)glycinamide CAS No. 5731-35-1](/img/structure/B4924518.png)
N~2~-[(4-fluorophenyl)sulfonyl]-N~1~-isobutyl-N~2~-(4-methylphenyl)glycinamide
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Overview
Description
N~2~-[(4-fluorophenyl)sulfonyl]-N~1~-isobutyl-N~2~-(4-methylphenyl)glycinamide, commonly known as Compound X, is a small molecule inhibitor that has been widely used in scientific research. It has shown promising results in various studies and has the potential to be used in the development of new drugs. In
Mechanism of Action
Compound X works by inhibiting the activity of a specific enzyme called fatty acid amide hydrolase (FAAH). FAAH is responsible for breaking down endocannabinoids, which are natural compounds that regulate various physiological processes. By inhibiting FAAH, Compound X increases the levels of endocannabinoids, which in turn leads to various physiological effects.
Biochemical and Physiological Effects:
Compound X has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation, pain, and anxiety in animal models. In addition, it has also been shown to improve memory and cognitive function. However, the exact mechanisms behind these effects are not fully understood.
Advantages and Limitations for Lab Experiments
One of the main advantages of using Compound X in lab experiments is its high potency and selectivity. It has been shown to be effective at very low concentrations, which makes it a useful tool for studying various biological processes. However, one of the limitations of using Compound X is its low solubility in water, which can make it difficult to administer in certain experiments.
Future Directions
There are several future directions for the use of Compound X in scientific research. One potential direction is the development of new drugs based on the structure of Compound X. Another potential direction is the investigation of its effects on other physiological processes, such as metabolism and immune function. In addition, further studies are needed to fully understand the mechanisms behind its various effects and to determine its potential as a therapeutic agent.
Synthesis Methods
Compound X can be synthesized using a multi-step process that involves the reaction of various chemicals. The first step involves the synthesis of N~2~-[(4-fluorophenyl)sulfonyl]-N~1~-isobutylglycinamide, which is then reacted with 4-methylbenzoyl chloride to obtain Compound X. The overall yield of the synthesis process is around 30%.
Scientific Research Applications
Compound X has been extensively used in scientific research, particularly in the field of cancer research. It has been shown to inhibit the growth and proliferation of various cancer cells, including breast cancer, lung cancer, and prostate cancer. In addition, it has also been used in studies related to inflammation, pain, and neurological disorders.
properties
IUPAC Name |
2-(N-(4-fluorophenyl)sulfonyl-4-methylanilino)-N-(2-methylpropyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23FN2O3S/c1-14(2)12-21-19(23)13-22(17-8-4-15(3)5-9-17)26(24,25)18-10-6-16(20)7-11-18/h4-11,14H,12-13H2,1-3H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PMZWEXKGUZPKRX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N(CC(=O)NCC(C)C)S(=O)(=O)C2=CC=C(C=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23FN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90367371 |
Source
|
Record name | STK069953 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90367371 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
378.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
5731-35-1 |
Source
|
Record name | STK069953 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90367371 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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